Cas no 74310-24-0 ((3R,8R,9S,10S,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]spiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-cyclobutane]-1'-one)

• Product name: (3R,8R,9S,10S,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]spiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-cyclobutane]-1'-one
• CAS No: 74310-24-0
• MF: C₃₀H₅₀O
• MW: 426.717409610748
• CID: 2673482

(3R,8R,9S,10S,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]spiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-cyclobutane]-1'-one Chemical and Physical Properties

Names and Identifiers

• (3R)-Spiro[cholestane-3,1'-cyclobutan]-2'-one
• (3R,8R,9S,10S,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]spiro[1,2,4,5,6,7,8,9,11,12,1
• (3R,8R,9S,10S,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]spiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,2'-cyclobutane]-1'-one

• Inchi： 1S/C30H50O/c1-20(2)7-6-8-21(3)24-11-12-25-23-10-9-22-19-30(16-14-27(30)31)18-17-28(22,4)26(23)13-15-29(24,25)5/h20-26H,6-19H2,1-5H3/t21-,22?,23+,24-,25+,26+,28+,29-,30+/m1/s1
• InChI Key： WMJAWTYQRCWCGX-SKTADKNGSA-N
• SMILES： O=C1CC[C@]21CC[C@@]1(C)C(C2)CC[C@H]2[C@@H]3CC[C@H]([C@H](C)CCCC(C)C)[C@@]3(C)CC[C@@H]21

Computed Properties

• Exact Mass: 426.386
• Monoisotopic Mass: 426.386
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 17.1